Cas no 22054-13-3 (Heptanal, 7-hydroxy-)

• Product Name: Heptanal, 7-hydroxy-
• CAS No: 22054-13-3
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 1406091
• PubChem ID: 11007931
• Update Time: 2025-04-20

Heptanal, 7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Heptanal, 7-hydroxy-
• 7-hydroxyheptanal
• 22054-13-3
• 7-hydroxy-heptanal
• DTXSID80451576
• SCHEMBL9407145
• JOXWSBFBXNGDFD-UHFFFAOYSA-N

• Inchi： 1S/C7H14O2/c8-6-4-2-1-3-5-7-9/h6,9H,1-5,7H2
• InChI Key： JOXWSBFBXNGDFD-UHFFFAOYSA-N
• SMILES： OCCCCCCC=O

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3